Cas no 2172630-60-1 (3-N-(cyclopropylmethyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidopropanoic acid)

• Product Name: 3-N-(cyclopropylmethyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidopropanoic acid
• CAS No: 2172630-60-1
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5928241
• PubChem ID: 165805708
• Update Time: 2025-06-13

3-N-(cyclopropylmethyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-(cyclopropylmethyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidopropanoic acid
• 2172630-60-1
• EN300-1550128
• 3-[N-(cyclopropylmethyl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]propanoic acid

• Inchi： 1S/C26H28N2O5/c29-24(28(15-13-25(30)31)16-18-11-12-18)10-5-14-27-26(32)33-17-23-21-8-3-1-6-19(21)20-7-2-4-9-22(20)23/h1-10,18,23H,11-17H2,(H,27,32)(H,30,31)/b10-5+
• InChI Key： NKGJIFCMYXJJHF-BJMVGYQFSA-N
• SMILES： O=C(/C=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CCC(=O)O)CC1CC1

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-(cyclopropylmethyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidopropanoic acid

Comprehensive Overview of 3-N-(cyclopropylmethyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidopropanoic acid (CAS No. 2172630-60-1)

The compound 3-N-(cyclopropylmethyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidopropanoic acid (CAS No. 2172630-60-1) is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and peptide synthesis. Its unique structure, featuring a cyclopropylmethyl group and a 9H-fluoren-9-yl methoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the synthesis of biologically active peptides and small molecules. Researchers are particularly interested in its potential applications in drug discovery and development, where it can be used to modify peptide backbones or introduce specific functional groups.

One of the most frequently searched questions related to this compound is: "What is the role of Fmoc in peptide synthesis?" The Fmoc group is a cornerstone of modern solid-phase peptide synthesis (SPPS), offering superior stability under basic conditions and ease of removal with piperidine. This characteristic makes 3-N-(cyclopropylmethyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidopropanoic acid an ideal candidate for constructing complex peptide architectures. Additionally, the cyclopropylmethyl moiety introduces steric and electronic effects that can influence the conformational stability of the resulting peptides, a topic of great interest in structural biology.

In the context of current trends, the demand for custom peptide synthesis and high-purity intermediates has surged, driven by advancements in personalized medicine and biopharmaceuticals. This compound aligns perfectly with these trends, as its structural features enable precise modifications tailored to specific therapeutic targets. For instance, the but-2-enamido linker provides a rigid spacer that can enhance binding affinity in peptide-drug conjugates, a hot topic in oncology research.

Another area of interest is the compound's potential in prodrug design. The carboxylic acid terminus can be esterified or amidated to improve bioavailability, addressing a common challenge in peptide-based therapeutics. Researchers exploring oral peptide delivery often investigate such modifications, making 3-N-(cyclopropylmethyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidopropanoic acid a relevant subject in drug formulation studies.

From a synthetic chemistry perspective, the compound's CAS No. 2172630-60-1 serves as a critical identifier for procurement and regulatory compliance. Laboratories focusing on GMP-compliant synthesis prioritize such well-documented intermediates to ensure reproducibility and safety. The inclusion of the Fmoc group also aligns with green chemistry principles, as it minimizes the need for harsh deprotection conditions, reducing environmental impact.

In summary, 3-N-(cyclopropylmethyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidopropanoic acid represents a versatile tool in peptide and medicinal chemistry. Its applications span from drug discovery to bioconjugation, reflecting the interdisciplinary nature of modern pharmaceutical research. As the scientific community continues to explore innovative therapeutic modalities, compounds like this will remain at the forefront of innovation.